Cas no 1251711-69-9 ((2E)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 1251711-69-9
• MF: C₁₃H₁₀N₄O₂S₂
• MW: 318.374099254608
• CID: 6185461
• PubChem ID: 49669799
• Update Time: 2025-06-08

(2E)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide
• (E)-N-(5-(2-methylthiazol-4-yl)-1,3,4-oxadiazol-2-yl)-3-(thiophen-2-yl)acrylamide
• (2E)-N-[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]-3-(thiophen-2-yl)prop-2-enamide
• 1251711-69-9
• VU0528589-1
• (E)-N-[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]-3-thiophen-2-ylprop-2-enamide
• N-(5-(2-Methylthiazol-4-yl)-1,3,4-oxadiazol-2-yl)-3-(thiophen-2-yl)acrylamide
• F5946-0059
• AKOS024527972

• Inchi： 1S/C13H10N4O2S2/c1-8-14-10(7-21-8)12-16-17-13(19-12)15-11(18)5-4-9-3-2-6-20-9/h2-7H,1H3,(H,15,17,18)/b5-4+
• InChI Key： COHSJATXQKBJHN-SNAWJCMRSA-N
• SMILES： S1C=C(C2=NN=C(NC(/C=C/C3=CC=CS3)=O)O2)N=C1C

Computed Properties

• Exact Mass: 318.02451792g/mol
• Monoisotopic Mass: 318.02451792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on (2E)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide

Comprehensive Analysis of (2E)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide (CAS No. 1251711-69-9): Structure, Applications, and Research Insights

The compound (2E)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide (CAS No. 1251711-69-9) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique combination of a thiazole, 1,3,4-oxadiazole, and thiophene moieties makes it a promising candidate for diverse applications, ranging from drug discovery to organic electronics. Researchers are particularly interested in its conjugated system, which contributes to its potential bioactivity and optical properties.

Recent studies highlight the growing demand for heterocyclic compounds like 1251711-69-9 due to their versatility in medicinal chemistry. The 1,3,4-oxadiazol-2-yl group, for instance, is known for its role in enhancing metabolic stability and binding affinity in drug design. Meanwhile, the thiophen-2-yl component is frequently explored in organic semiconductors, aligning with the surge in interest for sustainable energy solutions. This dual functionality positions the compound as a subject of cross-disciplinary research.

From a synthetic perspective, (2E)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide exemplifies modern click chemistry strategies. Its prop-2-enamide backbone allows for further derivatization, making it a valuable scaffold for high-throughput screening libraries. Laboratories focusing on fragment-based drug discovery often prioritize such modular structures to accelerate lead optimization.

The compound’s CAS No. 1251711-69-9 is frequently queried in scientific databases alongside terms like "structure-activity relationship," "kinase inhibition," and "photophysical properties." These search trends reflect its relevance in both biopharmaceutical and optoelectronic fields. Notably, its 2-methyl-1,3-thiazol-4-yl subunit is associated with anti-inflammatory and antimicrobial activities, as evidenced by analogous compounds in clinical trials.

Environmental and green chemistry considerations are also shaping research around this molecule. Scientists are investigating solvent-free synthesis routes for 1251711-69-9 to align with ESG (Environmental, Social, and Governance) benchmarks. Such efforts resonate with global initiatives to reduce waste in fine chemical production, a topic increasingly highlighted in academic publications and patent filings.

In summary, (2E)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide represents a multifaceted compound with broad scientific appeal. Its structural features and adaptable chemistry make it a focal point for innovations in drug development, material science, and sustainable synthesis. As interdisciplinary collaborations expand, this molecule is poised to play a pivotal role in addressing contemporary challenges across industries.